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Compound of Interest

Compound Name: Dimethylolurea

Cat. No.: B1678115 Get Quote

For researchers, scientists, and professionals in drug development, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Dimethylolurea, including detailed operational and disposal plans to

foster a culture of safety and precision in your work.

Personal Protective Equipment (PPE) and Safety
Measures
When handling Dimethylolurea, a thorough approach to personal safety is critical. The

following table summarizes the recommended personal protective equipment and handling

protocols to minimize exposure and ensure safe operations.
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Body Part
Personal Protective

Equipment
Specifications and Rationale

Eyes/Face

Safety glasses with side

shields or chemical safety

goggles

Must conform to OSHA 29

CFR 1910.133 or European

Standard EN166 to protect

against dust and potential

splashes.[1][2]

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

generally recommended for

handling urea-based

compounds.[3] Gloves should

be inspected for integrity

before each use.

Body
Laboratory coat or appropriate

protective clothing

Worn to prevent skin contact

with the chemical.[1][4]

Respiratory
NIOSH/MSHA approved

respirator

Required when engineering

controls are insufficient, if

exposure limits are exceeded,

if irritation occurs, or when

dusts are generated.[1][4][5]

Engineering Controls: Always use Dimethylolurea in a well-ventilated area.[1] A chemical fume

hood is recommended for handling procedures that may generate dust, vapor, mist, or gas.[4]

Operational Plan for Handling Dimethylolurea
A systematic approach to handling Dimethylolurea, from preparation to disposal, is crucial for

laboratory safety.

1. Preparation:

Ensure all necessary PPE is readily available and in good condition.

Verify that the chemical fume hood or other ventilation system is functioning correctly.
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Have an emergency plan in place, including the location of eyewash stations and safety

showers.

Ensure a suitable container is ready for waste disposal.[4]

2. Handling:

Avoid the formation and inhalation of dust.[3][5]

Prevent contact with skin, eyes, and clothing.[1][3][4]

Wash hands thoroughly after handling the substance.[1][3]

Take precautionary measures against static discharges.[4]

3. Storage:

Store in a cool, dry, and well-ventilated area.[1][4][5]

Keep the container tightly closed to prevent contamination and exposure to moisture.[1][2][4]

Recommended storage temperatures are between 2-8°C.[3][6]

First Aid Procedures
In the event of exposure, immediate and appropriate first aid is critical.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[4][7]

Skin Contact: Remove contaminated clothing and shoes. Flush the affected skin with plenty

of soap and water for at least 15 minutes. Seek medical attention if irritation develops or

persists.[4][5][7]

Inhalation: Move the individual to fresh air immediately. If breathing is difficult, provide

oxygen. If the person is not breathing, give artificial respiration. Seek immediate medical

attention.[1][5]
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Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.[5][7]

Disposal Plan
Proper disposal of Dimethylolurea and its containers is essential to prevent environmental

contamination and ensure regulatory compliance.

Chemical Disposal: Dispose of surplus and non-recyclable solutions by offering them to a

licensed disposal company.[8] The material may be dissolved or mixed with a combustible

solvent and burned in a chemical incinerator equipped with an afterburner and scrubber.[8]

Waste material must be disposed of in accordance with national and local regulations.

Contaminated Packaging: Handle uncleaned containers as you would the product itself.[8]

Dispose of them as unused products. Do not mix with other waste.[8]

Spill Cleanup: For spills, wear appropriate PPE. Dampen the solid spill material with water

and transfer it to a suitable container for disposal.[9] Use absorbent paper dampened with

water to clean up any remaining material.[9] Seal contaminated clothing and absorbent

paper in a vapor-tight plastic bag for eventual disposal.[9]

Workflow for Safe Handling of Dimethylolurea
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Preparation

Handling

Storage Disposal

Emergency Procedures

1. Don PPE

2. Verify Ventilation

3. Confirm Emergency Plan

4. Avoid Dust & Contact

5. Wash Hands After Use First Aid Spill Cleanup

6. Cool, Dry, Ventilated Area 8. Licensed Disposal Company

7. Tightly Closed Container 9. Dispose of Contaminated Items

Click to download full resolution via product page

Caption: Workflow for the safe handling of Dimethylolurea.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

2. fishersci.com [fishersci.com]

3. benchchem.com [benchchem.com]

4. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

5. chemicalbook.com [chemicalbook.com]

6. Dimethylolurea | 140-95-4 [chemicalbook.com]

7. fishersci.com [fishersci.com]

8. scribd.com [scribd.com]

9. DIMETHYL UREA - Ataman Kimya [atamanchemicals.com]

To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling Dimethylolurea]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678115#personal-protective-equipment-for-
handling-dimethylolurea]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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